Cas no 1486265-32-0 (2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4 -nitrobenzene)

• Product Name: 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4 -nitrobenzene
• CAS No: 1486265-32-0
• MF: C₁₂H₁₆BrNO₅
• MW: 334.163143157959
• CID: 5795975
• Update Time: 2025-07-23

2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4 -nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4 -nitrobenzene
• Benzene, 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4-nitro-

• Inchi： 1S/C12H16BrNO5/c1-17-4-5-18-6-7-19-12-3-2-11(14(15)16)8-10(12)9-13/h2-3,8H,4-7,9H2,1H3
• InChI Key： KHSBROABSAXAIY-UHFFFAOYSA-N
• SMILES： C1(OCCOCCOC)=CC=C([N+]([O-])=O)C=C1CBr

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 435.3±45.0 °C(Predicted)

Additional information on 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4 -nitrobenzene

Comprehensive Overview of 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4-nitrobenzene (CAS No. 1486265-32-0)

2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4-nitrobenzene (CAS No. 1486265-32-0) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. Its unique molecular structure, featuring a bromomethyl group and a nitrobenzene core, makes it a valuable building block in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility in creating complex molecules, particularly in the development of advanced materials and bioactive agents.

The compound's CAS No. 1486265-32-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4-nitrobenzene, highlights its functional groups: a bromomethyl moiety for nucleophilic substitution reactions, a methoxyethoxy chain for solubility enhancement, and a nitro group for electronic modulation. These features align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and improve yield.

In recent years, the demand for nitrobenzene derivatives like this compound has surged, driven by their role in photovoltaic materials and organic electronics. The nitro group's electron-withdrawing properties are exploited in designing light-absorbing materials for solar cells, while the bromomethyl group facilitates cross-coupling reactions in polymer synthesis. This dual functionality positions CAS No. 1486265-32-0 as a hotspot in material innovation, addressing queries like "high-efficiency organic semiconductors" or "nitro-aromatic compounds in energy storage."

From a synthetic perspective, the compound's methoxyethoxy side chain improves solubility in polar solvents, a feature highly sought after in drug formulation and nanoparticle coating. Its compatibility with aqueous and organic phases makes it a candidate for bioconjugation and targeted drug delivery systems, topics frequently searched in biomedical forums. The bromomethyl group also enables click chemistry applications, a trending technique in biotech for labeling and diagnostics.

Quality control of 2-(bromomethyl)-1-[2-(2-methoxyethoxy)ethoxy]-4-nitrobenzene involves advanced analytical techniques like HPLC and NMR, ensuring purity for sensitive applications. Environmental considerations are also paramount, with studies focusing on its biodegradability and low toxicity profile—addressing common search terms such as "eco-friendly chemical synthesis" and "sustainable aromatic compounds."

In conclusion, CAS No. 1486265-32-0 exemplifies the intersection of chemistry and cutting-edge technology. Its structural ingenuity meets the demands of renewable energy, precision medicine, and smart materials, making it a compound of enduring relevance in both academic and industrial settings.